Cas no 1226851-41-7 (2-Methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine)
1226851-41-7 structure
Product Name:2-Methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
CAS No:1226851-41-7
MF:C8H11N3S
MW:181.258039712906
CID:2133868
Update Time:2023-08-04
2-Methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 2-(Methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
- 2-Methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
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- Inchi: 1S/C8H11N3S/c1-12-8-10-4-6-2-3-9-5-7(6)11-8/h4,9H,2-3,5H2,1H3
- InChI Key: IZZLWBRHISLWME-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C2C(CNCC2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Topological Polar Surface Area: 63.1
2-Methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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